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Compound of Interest

Compound Name: Dipentaerythritol

Cat. No.: B087275 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Dipentaerythritol, including detailed operational and disposal plans to foster a culture

of safety and confidence in your laboratory.

Personal Protective Equipment (PPE)
When handling Dipentaerythritol, particularly where dust formation is possible, a

comprehensive approach to personal protection is crucial. The following personal protective

equipment (PPE) is recommended to minimize exposure and ensure safety.

Engineering Controls: Primary exposure control should be achieved through engineering

solutions.

Ventilation: Always handle Dipentaerythritol in a well-ventilated area.[1][2] The use of local

exhaust ventilation is recommended to keep airborne concentrations low.[1]

Personal Protective Equipment:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that

comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1]

Skin Protection: To prevent skin contact, wear appropriate protective gloves and clothing.[1]
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Respiratory Protection: In situations where dust is generated or ventilation is inadequate, a

NIOSH/MSHA-approved respirator should be used.[3] All respirator use must adhere to the

OSHA respirator regulations found in 29 CFR 1910.134 or European Standard EN 149.[1]

Occupational Exposure Limits
While there are no specific OSHA Permissible Exposure Limits (PELs) or NIOSH

Recommended Exposure Limits (RELs) established for Dipentaerythritol, it is often found in

technical grades with Pentaerythritol.[1][2][4] Therefore, the exposure limits for Pentaerythritol

dust are relevant and should be observed as a conservative measure.

Agency Limit Type Value (Total Dust)
Value (Respirable
Fraction)

OSHA PEL (TWA) 15 mg/m³ 5 mg/m³

NIOSH REL (TWA) 10 mg/m³ 5 mg/m³

CAL/OSHA PEL (TWA) 10 mg/m³ 5 mg/m³

ACGIH TLV (TWA) 10 mg/m³

Data sourced from OSHA and NIOSH for Pentaerythritol, a related compound often present in

technical grade Dipentaerythritol.[1][5]

Operational Plan: Step-by-Step Handling and
Storage
A systematic approach to handling and storage is essential for maintaining a safe laboratory

environment.

Preparation and Handling:

Area Preparation: Ensure the work area is clean and equipped with adequate ventilation

before handling Dipentaerythritol.

Personal Protection: Don the required personal protective equipment, including safety

goggles, gloves, and a lab coat. A respirator should be used if dust generation is anticipated.
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Handling: Minimize the generation of dust during handling.[1] Avoid contact with eyes, skin,

and clothing.[1] Do not ingest or inhale the substance.[1]

Hygiene: Wash hands thoroughly after handling the material.[1] Contaminated clothing

should be removed and washed before reuse.[1]

Storage:

Container: Keep the container tightly closed when not in use.[1]

Location: Store in a cool, dry, and well-ventilated area.[1]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents.[1]

Emergency and Disposal Plans
Accidental Release Measures:

In the event of a spill, immediate and appropriate action is necessary to contain and clean the

area while ensuring personnel safety.

Initial Actions Containment & Cleanup Final Steps

Evacuate Area Ensure Adequate Ventilation
Secure Scene

Don Appropriate PPE
Prepare for Entry

Contain the Spill
Enter Spill Area

Clean Up Spill
Prevent Spread

Package Waste
Collect Material

Decontaminate Area
Secure Waste

Dispose of Waste
Final Cleaning
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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